Cas no 1240566-02-2 (4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile)

• Product Name: 4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile
• CAS No: 1240566-02-2
• MF: C₁₂H₈N₄O₃
• MW: 256.216921806335
• MDL: MFCD15515674
• CID: 4690079
• Update Time: 2025-11-06

4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile

• MDL： MFCD15515674
• Inchi： 1S/C12H8N4O3/c13-7-9-1-3-10(4-2-9)11(17)8-15-6-5-12(14-15)16(18)19/h1-6H,8H2
• InChI Key： OLIUZBAQAWLAAP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)CN1C=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Topological Polar Surface Area: 105

Additional information on 4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile

Professional Introduction to 4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile (CAS No. 1240566-02-2)

4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile, with the CAS number 1240566-02-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a benzonitrile core functionalized with an acetyl group linked to a nitro-substituted pyrazole moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The nitro group in the 3-position of the pyrazole ring introduces a region of high reactivity, which can be exploited for various chemical transformations. This reactivity is particularly useful in medicinal chemistry, where such functional groups often serve as handles for further derivatization, enabling the synthesis of more complex and biologically active molecules. The benzonitrile moiety, on the other hand, provides a stable aromatic backbone that can enhance the solubility and metabolic stability of the compound.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential biological activities of 4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile with greater accuracy. These studies suggest that the compound may exhibit properties relevant to several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The presence of both the nitro and pyrazole groups suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have shown that 4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile can interact with various biological pathways, although more detailed investigations are needed to fully elucidate its mechanism of action. The compound's ability to modulate these pathways makes it an attractive scaffold for further optimization towards specific therapeutic outcomes.

The synthesis of 4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the nitration of pyrazole, followed by acetylation and subsequent coupling with benzonitrile derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity. These methods are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been used to predict how 4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile might bind to target proteins. These simulations have provided valuable insights into potential binding pockets and interaction residues, guiding the design of more potent derivatives. Such computational approaches are becoming increasingly integral to modern drug development pipelines, reducing the time and cost associated with traditional trial-and-error methods.

As interest in personalized medicine grows, compounds like 4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile offer new opportunities for tailored therapeutic strategies. By understanding how individual patients respond to different chemical scaffolds, researchers can develop drugs that are more effective and have fewer side effects. The versatility of this compound's structure allows for modifications that could lead to personalized treatments, addressing the unique needs of each patient.

The future prospects for 4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile are promising, with ongoing research focusing on its potential applications in various disease states. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits. By leveraging cutting-edge technologies and interdisciplinary approaches, the full potential of this compound is likely to be realized in the coming years.

In conclusion, 4-[2-(3-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile (CAS No. 1240566-02-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and predicted biological activities make it a valuable asset in the search for new treatments. With continued research and development, this compound has the potential to contribute substantially to improving human health outcomes worldwide.